N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide

• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C16H21N3OS/c17-10-13-12-6-2-3-7-14(12)21-16(13)18-15(20)11-19-8-4-1-5-9-19/h1-9,11H2,(H,18,20)
• InChI Key: XXURZILITLKWSP-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CC(=O)NC2=C(C3=C(S2)CCCC3)C#N

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide, also known as TTA-A2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide involves its binding to the GPR40 receptor, which prevents the activation of downstream signaling pathways. This results in a decrease in insulin secretion and glucose uptake in pancreatic beta cells, which has important implications for the treatment of diabetes.
Biochemical and Physiological Effects:
In addition to its effects on glucose homeostasis, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide has been found to have a number of other biochemical and physiological effects. These include the modulation of calcium signaling, the inhibition of platelet aggregation, and the regulation of lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide in lab experiments is its high potency and selectivity for the GPR40 receptor. This allows for precise control over the target receptor, which can be important for studying specific biological processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to maintain consistent levels in vivo.

Future Directions

There are a number of potential future directions for research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide and related compounds. These include the development of more potent and selective GPR40 antagonists, the investigation of the effects of these compounds on other GPCRs, and the exploration of their potential therapeutic applications in the treatment of diabetes and other metabolic disorders.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide involves a multi-step process that begins with the preparation of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid. This intermediate is then converted into the corresponding acid chloride, which is subsequently reacted with 2-piperidin-1-ylacetic acid to yield the final product.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-piperidin-1-ylacetamide has been used in a variety of scientific research applications, including studies on the role of G protein-coupled receptors (GPCRs) in various physiological processes. This compound has been shown to be a potent and selective antagonist of the GPR40 receptor, which is involved in the regulation of glucose homeostasis and insulin secretion.